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EXO2 Sonde Technical Support Center
This technical support center provides detailed guidance on the best methods for cleaning and

storing your EXO2 sonde and its sensors. Adhering to these procedures will help ensure data

accuracy and prolong the life of your equipment.

Frequently Asked Questions (FAQs)
Q1: How often should I clean my EXO2 sonde?

A1: The recommended cleaning frequency for your EXO2 sonde is entirely site-dependent.[1]

For pristine streams, a quarterly cleaning may be sufficient.[1] However, in environments with

high sediment and debris, monthly cleaning or even cleaning after every storm event may be

necessary.[1]

Q2: What are the general steps for cleaning the EXO2 sonde?

A2: For a general cleaning, you should:

Remove the sensor guard and calibration cup.[2]

Clean the sonde body, bulkhead, and sensors with a damp cloth, sponges, or soft-bristled

brushes using soap and water.[1] Products like Simple Green or a Mr. Clean Magic Eraser

can also be used.[1]
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For heavy growth, such as barnacles, a scraping tool may be used with care.[1]

It is crucial to remove the sensors to clean between them thoroughly.[1]

After cleaning, rinse the sonde and sensors with deionized (DI) water.

Q3: What is the proper procedure for short-term storage of the EXO2 sonde?

A3: Short-term storage is for periods when the sonde will be used regularly (e.g., daily or

weekly).[3][4] To store the sonde short-term:

Clean the sonde and sensors as described above.

Fill the bottom of the calibration cup with a small amount of tap water (approximately 40 mL

or 1 cm deep) to create a humid environment.[5]

Securely screw the calibration cup onto the sonde.[5]

Do not immerse the sensors directly in the water.[5] Tap water is preferred over DI water as

DI water can shorten the life of the pH sensor.[5]

Q4: What are the best practices for long-term storage of the EXO2 sonde?

A4: Long-term storage is necessary during extended periods of inactivity, such as over winter.

[3][4] The following steps should be taken:

Thoroughly clean the sonde and all sensors.

Remove the batteries from the sonde to prevent leakage and damage.[6]

Store each sensor according to its specific requirements. For instance, the pH sensor should

be returned to its storage bottle containing a 1M KCl solution or stored in a pH 4 buffer

solution.[5] Other sensors can typically be stored dry in their shipping caps to protect them.

[3]

Store the sonde and sensors in a climate-controlled environment, avoiding extreme

temperatures. The storage temperature range is -20 to +80°C.[3][7]
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Q5: Why is Krytox lubricant important and how do I use it?

A5: Krytox lubricant is essential for maintaining the integrity of the wet-mate connectors and O-

rings, preventing water intrusion and corrosion.[1][6] A lack of proper lubrication is a common

cause of damage to the bulkhead connectors.[6]

To apply Krytox lubricant:

First, clean any old lubricant and debris from the connectors and O-rings using soap and

water, followed by isopropyl alcohol.[1]

Allow the alcohol to dry completely.[1]

Apply a light coat of Krytox grease to the rubber mating surfaces of the connectors and to

the O-rings.[5][6] It is recommended to apply the grease with your finger to feel for any

degradation of the O-ring.[1]
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Issue Possible Cause Recommended Solution

Sensor readings are drifting or

inaccurate.

Sensor fouling from biological

growth, sediment, or other

debris.

Thoroughly clean the affected

sensor according to the

specific cleaning protocol. For

example, a fouled pH sensor

may require soaking in a mild

acid or bleach solution.

Difficulty connecting or

removing a sensor.

Damaged or stretched O-ring,

or lack of lubrication on the

connector.

Inspect the O-ring for any

signs of pinching or stretching;

replace it if necessary.[1]

Clean the connector and

reapply Krytox lubricant.[1]

The central wiper is not

cleaning effectively.

The wiper brush is frayed or

clogged with sediment.

Clean the wiper brush with

water and a comb or small

brush.[1] If the bristles remain

frayed, you can try to reshape

them by soaking the brush in

hot water while wrapped with a

twist tie.[1] If this doesn't work,

the brush should be replaced.

[1]

Sonde fails to power on.

Depleted or improperly

installed batteries. Corroded

battery terminals.

Check the battery orientation

and replace with new D-cell

alkaline batteries if necessary.

[2][7] Clean any corrosion from

the battery compartment

terminals.
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Water intrusion in the battery

compartment or connector

ports.

Worn or damaged O-rings or

seals. Improperly tightened

battery cap or sensor

connectors.

Inspect all O-rings and seals

for damage and replace them

if needed. Ensure all caps and

connectors are securely

tightened but not

overtightened.[2] Re-lubricate

O-rings with Krytox grease.[1]

[5]

Experimental Protocols
Protocol 1: Standard Cleaning of EXO2 Sonde and
Sensors
Materials:

Soft-bristled brushes[1]

Lint-free cloths (e.g., Kimwipes®)[1][5]

Mild detergent (e.g., Simple Green)[1]

Deionized (DI) water

Tap water

Isopropyl alcohol[1]

Krytox lubricant[1][5][6]

Methodology:

Remove the protective guard and any installed sensors from the sonde bulkhead.[2]

Using a soft-bristled brush and mild detergent, gently scrub the sonde body, sensor guard,

and bulkhead to remove all biofouling and debris.
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Individually clean each sensor with a lint-free cloth and mild detergent. For the

conductivity/temperature sensor, a specific brush may be used.[5]

Rinse the sonde and all components thoroughly with tap water, followed by a final rinse with

DI water.

To clean the wet-mate connectors, first remove old lubricant with soap and water, then use

isopropyl alcohol.[1] Allow to air dry completely.

Inspect all O-rings for signs of wear, stretching, or damage. Replace if necessary.[1]

Apply a light, even coat of Krytox lubricant to the O-rings and the rubber surfaces of the wet-

mate connectors before reinstalling the sensors.[1][6]

Protocol 2: Reconditioning a Fouled pH Sensor
Materials:

1M Hydrochloric Acid (HCl)[5]

Household bleach[5]

Tap water[5]

Safety glasses and gloves

Methodology:

Remove the pH sensor from the sonde and rinse it with tap water.[5]

Soak the sensor in 1M HCl for 5 minutes.[5]

Thoroughly rinse the sensor with tap water.[5]

Prepare a 1:1 solution of household bleach and tap water and soak the sensor in this

solution for 30 minutes.[5] Do not use DI water for this step.[5]

Rinse the sensor thoroughly with tap water.[5]
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Soak the sensor in tap water for at least 60 minutes to allow any remaining bleach to leach

out.[5]

Rinse the sensor one final time and either reinstall it on the sonde or place it in long-term

storage solution.[5]

Data Presentation
Table 1: Storage and Maintenance Parameters

Parameter Specification Source(s)

Operating Temperature -5 to 50°C [3][7]

Storage Temperature -20 to +80°C [3][7]

pH Sensor Long-Term Storage

Solution
1M KCl solution or pH 4 buffer [5]

Short-Term Storage

Environment

Humid air (approx. 40 mL of

tap water in calibration cup)
[5]

Recommended Battery Type
D-cell alkaline or high-capacity

NiMH
[7]

Battery Life (EXO2)

Approximately 90 days with 4

D-cells (sampling every 15

minutes)

[6]

Diagrams
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EXO2 Sonde Post-Deployment Workflow

Sonde Retrieved from Field

Visual Inspection for Fouling & Damage

Heavy Fouling?

Perform Deep Cleaning Protocol
(e.g., pH sensor reconditioning)

Yes

Perform Standard Cleaning Protocol

No

Rinse with DI Water & Air Dry

Clean & Re-lubricate Connectors
with Krytox Grease

Next Deployment?

Short-Term Storage
(< 2 weeks)

Soon

Long-Term Storage
(> 2 weeks)

Later

Add Tap Water to Cal Cup
Store Sonde Assembled

Remove Batteries
Store Sensors Individually

(e.g., pH in storage solution)

Ready for Next Use or Storage

Click to download full resolution via product page

Caption: Workflow for post-deployment cleaning and storage of the EXO2 sonde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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